Cas no 147723-08-8 (2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one)

• Product Name: 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one
• CAS No: 147723-08-8
• MF: C₁₇H₁₁BrO₄
• MW: 359.170844316483
• CID: 3774075
• PubChem ID: 1522823
• Update Time: 2025-10-21

2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(6-bromo-4H-1,3-benzodioxin-8-yl)-
• 2-(6-bromo-4H-1,3-benzodioxin-8-yl)chromen-4-one
• 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one
• 2-(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)-4H-chromen-4-one
• CCG-118599
• 147723-08-8
• F3139-0931
• AKOS002182774
• STK888756
• VU0510140-1
• 2-(6-bromo-4H-1,3-benzodioxin-8-yl)-4H-chromen-4-one

• Inchi： 1S/C17H11BrO4/c18-11-5-10-8-20-9-21-17(10)13(6-11)16-7-14(19)12-3-1-2-4-15(12)22-16/h1-7H,8-9H2
• InChI Key： IDISCOUJVZXDGO-UHFFFAOYSA-N
• SMILES： BrC1=CC2COCOC=2C(=C1)C1=CC(C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 357.984
• Monoisotopic Mass: 357.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one

2-(6-Bromo-2,4-Dihydro-1,3-Benzodioxin-8-Yl)-4H-Chromen-4-One: Structural Insights and Emerging Applications in Chemical Biology

Recent advancements in synthetic organic chemistry have brought renewed attention to the compound 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4H-chromen-4-one, identified by CAS No. 147723-08-8. This structurally unique molecule combines two pharmacophoric elements: the benzodioxin core and the chromen-4-one ring system. The presence of a bromine substituent at the 6-position of the benzodioxin moiety (6-bromo) introduces intriguing electronic effects that modulate its interaction with biological targets. Researchers have demonstrated that this halogenated configuration enhances ligand efficiency through improved π-electron delocalization while maintaining metabolic stability.

The dihydrobenzodioxin (2,4-dihydro) framework contributes to the compound's conformational flexibility compared to its fully aromatic counterparts. This structural feature has been leveraged in recent studies (Journal of Medicinal Chemistry 2023) to optimize binding affinity for G-protein coupled receptors (GPCRs). The fused chromanone ring system (chromen--one) provides additional hydrogen bonding capacity critical for enzyme inhibition applications. Computational docking studies published in ACS Medicinal Chemistry Letters revealed that this hybrid architecture enables precise binding to the ATP pocket of kinases through a combination of hydrophobic interactions and π-stacking with aromatic residues.

In neuropharmacology research, this compound has emerged as a promising lead molecule for developing treatments targeting α₇nACh receptors. A 2023 study in Nature Communications demonstrated that substituting the benzodioxin ring with bromine (Bromo-) significantly improves receptor selectivity over non-halogenated analogs. The dihydro functionality (dihydro-) also plays a key role in modulating receptor activation kinetics, showing potential for treating cognitive deficits associated with Alzheimer's disease without inducing nicotinic side effects.

Synthetic methodologies for preparing this compound have evolved dramatically since its initial synthesis reported in 1995. Modern protocols now employ environmentally benign conditions such as microwave-assisted Suzuki-Miyaura cross-coupling to form the critical benzodioxin-chromane linkage. A recent Angewandte Chemie paper describes a one-pot synthesis using recyclable ionic liquid media that achieves 95% yield while avoiding toxic solvents traditionally used in such reactions.

Preliminary pharmacokinetic studies indicate favorable drug-like properties for this compound. In vitro assays conducted at the University of Cambridge (published in Drug Metabolism and Disposition Q1 2023) showed prolonged half-life due to efficient efflux pump inhibition by the benzodioxin component. The chromone moiety's inherent lipophilicity facilitates permeability across biological membranes without compromising water solubility when combined with polar substituents on the benzodioxin ring.

Emerging applications include its use as a fluorescent probe for real-time monitoring of kinase activity in live cells. Researchers at Stanford University modified the bromine substituent into an azide group via click chemistry to create a FRET-based sensor system with submicromolar detection limits (Chemical Science 2023). This demonstrates how strategic functionalization of CAS No. 147723-08-8's scaffold can expand its utility beyond traditional drug discovery roles.

In structural biology investigations, X-ray crystallography studies revealed unexpected intermolecular interactions between adjacent molecules in solid state arrays. These π-stacking arrangements between the benzodioxin rings (Benzodioxin--yl) create supramolecular channels that could be exploited for drug delivery systems (Advanced Materials Interfaces 2023). Such findings highlight unanticipated material science applications stemming from its molecular architecture.

Clinical translation potential is currently under evaluation through preliminary safety assessments conducted by Pfizer's early discovery team. Non-genotoxicity profiles were confirmed via Ames test modifications published in Toxicological Sciences (March 2023), while acute toxicity studies using zebrafish models showed no observable adverse effects at concentrations up to 50 μM - an encouraging result given common challenges with benzodioxin derivatives.